molecular formula C10H16N2O B8392583 3,5-Dimethyl-4-ethoxyphenylhydrazine

3,5-Dimethyl-4-ethoxyphenylhydrazine

Cat. No.: B8392583
M. Wt: 180.25 g/mol
InChI Key: STCXPJKFVIOEJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Dimethyl-4-ethoxyphenylhydrazine is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N2O

Molecular Weight

180.25 g/mol

IUPAC Name

(4-ethoxy-3,5-dimethylphenyl)hydrazine

InChI

InChI=1S/C10H16N2O/c1-4-13-10-7(2)5-9(12-11)6-8(10)3/h5-6,12H,4,11H2,1-3H3

InChI Key

STCXPJKFVIOEJV-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1C)NN)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled (+5° C.), stirred suspension of 9.2 g (0.0557 mol) of 3,5-dimethyl-4-ethoxyaniline in 50 ml of 6N HCl (aq), 3.8 g (0.0557 mol) of NaNO2 in 15 ml of water was added during 30 minutes. After stirring at +5° C. for 30 minutes further, the resulting mixture was added under argon and stirring to 29.1 g (0.167 mol) of sodium dithionite dissolved in 150 ml of water. After stirring for 20 minutes at +5° C., 250 ml of ether was added followed by alkalinization to pH 9 with 10N sodium hydroxide solution. The organic phase was separated and washed with sodium chloride solution. After drying (Na2SO4) the product was precipitated as the hydrochloride by addition of HCl(g)/ether (to pH 3). Filtration and washing with ether gave 9.4 g (78%) of the product.
Quantity
9.2 g
Type
reactant
Reaction Step One
Name
Quantity
3.8 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
29.1 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four
Name
Quantity
250 mL
Type
solvent
Reaction Step Five
Yield
78%

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